Simple highly modular acyclic amine-catalyzed direct enantioselective addition of ketones to nitro-olefins†

Chemical Communications Pub Date: 2005-12-13 DOI: 10.1039/B514783M

Abstract

Simple, highly modular primary amino acid derivatives catalyze the direct enantioselective addition of ketones to nitro-olefins with high stereocontrol and furnish the corresponding aldol products in high yield with up to >38 ∶ 1 dr and up to 99% ee.

Graphical abstract: Simple highly modular acyclic amine-catalyzed direct enantioselective addition of ketones to nitro-olefins
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